4-(azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one

• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 4-(azidomethyl)-1-(1,3-benzodioxol-5-ylmethyl)pyrrolidin-2-one
• InChI: InChI=1S/C13H14N4O3/c14-16-15-5-10-4-13(18)17(7-10)6-9-1-2-11-12(3-9)20-8-19-11/h1-3,10H,4-8H2
• InChI Key: JZROPEKICZXKIN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC3=C(C=C2)OCO3)CN=[N+]=[N-]

Description

4-(Azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one (a five-membered lactam) core. Key structural elements include:

• Azidomethyl group (-CH₂N₃) at position 4: This group confers high reactivity, particularly in click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition), making the compound valuable for bioconjugation or drug delivery systems.
• 1,3-Benzodioxol-5-ylmethyl group at position 1: The benzodioxole moiety enhances lipophilicity and may influence binding to biological targets, such as enzymes or receptors.

Biological Activity

4-(azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on antibacterial properties, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrrolidinone core with an azidomethyl group and a benzodioxole moiety, which may contribute to its biological activities. The molecular formula is $C_{12}H_{12}N_4O_3$ with a molecular weight of approximately 252.25 g/mol.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of compounds with similar structures. For example, derivatives containing the benzodioxole structure have been shown to exhibit significant antibacterial properties against multidrug-resistant strains.

Compound Name	Activity	Target	Reference
A14	Potent	FtsZ
4-(azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one	TBD	TBD	TBD

Case Study:
In a study focused on novel antibacterial agents targeting the FtsZ protein, compounds similar to 4-(azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one were synthesized and tested. The results indicated that modifications in the azide group could enhance antibacterial efficacy against resistant strains of Staphylococcus aureus, suggesting a promising direction for further research.

Safety and Toxicity

Toxicological assessments are critical for evaluating the safety profile of new compounds. Preliminary studies indicate that compounds in this class exhibit low cytotoxicity in mammalian cell lines, but comprehensive toxicological evaluations are necessary to confirm safety for therapeutic use.

Future Directions

Further research is needed to elucidate the full spectrum of biological activities associated with 4-(azidomethyl)-1-[(2H-1,3-benzodioxol-5-yl)methyl]pyrrolidin-2-one. Future studies should focus on:

• Structure-Activity Relationship (SAR) Analysis: Investigating how variations in the chemical structure affect biological activity.
• In Vivo Studies: Conducting animal studies to assess efficacy and safety in a living organism.
• Mechanistic Studies: Exploring the specific pathways through which this compound exerts its biological effects.

Comparison with Similar Compounds

Research Findings and Inferences

• Synthetic Utility : The azidomethyl group distinguishes the target compound for modular synthesis (e.g., PROTACs, antibody-drug conjugates) compared to static functional groups in analogues .
• Structural Insights: Crystallographic analysis using SHELX () could resolve conformational details of the pyrrolidinone core, aiding in structure-activity relationship studies .